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Compound of Interest

Compound Name: Tecarfarin-d4

Cat. No.: B1154290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tecarfarin-d4, a deuterated analog

of the novel anticoagulant Tecarfarin. This document outlines the core chemical and physical

properties, mechanism of action, and analytical methodologies relevant to its characterization

and use in research and development. Included is a framework for a typical Certificate of

Analysis, summarizing key quality control parameters.

Introduction
Tecarfarin is a next-generation oral anticoagulant that acts as a Vitamin K antagonist (VKA).[1]

Unlike traditional VKAs such as warfarin, Tecarfarin is primarily metabolized by the carboxyl

esterase 2 (CES2) pathway, rather than the highly variable cytochrome P450 (CYP450)

system.[1][2] This metabolic distinction suggests a lower potential for drug-drug interactions

and a more predictable anticoagulant response.[1][3] Tecarfarin-d4, a deuterated version of

Tecarfarin, is a valuable tool for pharmacokinetic and metabolic studies, serving as an internal

standard in analytical assays.

Physicochemical Properties
A summary of the key physicochemical properties of Tecarfarin is presented below. These

properties are essential for its formulation and analytical characterization.
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Property Value Reference

IUPAC Name

1,1,1,3,3,3-Hexafluoro-2-

methyl-2-propanyl 4-[(4-

hydroxy-2-oxo-2H-chromen-3-

yl)methyl]benzoate

[3]

CAS Number 867257-26-9 [3]

Molecular Formula C21H14F6O5 [3]

Molar Mass 460.328 g·mol−1 [3]

Administration Oral [1]

Mechanism of Action
Tecarfarin exerts its anticoagulant effect by inhibiting the Vitamin K epoxide reductase complex

subunit 1 (VKORC1), an essential enzyme in the vitamin K cycle. This inhibition depletes the

reduced form of vitamin K, which is a necessary cofactor for the gamma-carboxylation of

vitamin K-dependent coagulation factors II, VII, IX, and X, as well as anticoagulant proteins C

and S.
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Figure 1: Mechanism of action of Tecarfarin in the Vitamin K cycle.

Metabolism and Pharmacokinetics
A key advantage of Tecarfarin is its metabolism via the CES2 pathway, which is less prone to

genetic polymorphisms and drug-drug interactions compared to the CYP450 system that

metabolizes warfarin.[1][2]
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Figure 2: Comparative metabolic pathways of Warfarin and Tecarfarin.

Pharmacokinetic Parameters:

Parameter Value

Elimination Half-life 87–136 hours[3]

Time in Therapeutic Range (TTR)

Mean TTR with tecarfarin was numerically

higher but not significantly superior to warfarin in

the EMBRACE-AC trial (72.3% vs 71.5%)[4]

Certificate of Analysis (Framework)
This section provides a template for a Certificate of Analysis for Tecarfarin-d4, outlining the

typical tests, specifications, and results.

Product: Tecarfarin-d4 Lot Number: [Lot Number] Date of Analysis: [Date]
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Test Specification Result Method

Appearance
White to off-white

solid
Conforms Visual Inspection

Identity (¹H NMR) Conforms to structure Conforms ¹H NMR Spectroscopy

Identity (MS)
Conforms to

molecular weight
Conforms Mass Spectrometry

Purity (HPLC) ≥ 98.0% [Result]%

High-Performance

Liquid

Chromatography

Deuterium

Incorporation
≥ 99% [Result]% Mass Spectrometry

Residual Solvents
Meets USP <467>

limits
Conforms Gas Chromatography

Water Content (Karl

Fischer)
≤ 0.5% [Result]% Karl Fischer Titration

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Instrumentation: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 1.0 mL/min.

Detection: UV at a specified wavelength (e.g., 280 nm).

Injection Volume: 10 µL.

Quantification: Peak area normalization.
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Mass Spectrometry (MS) for Identity and Deuterium
Incorporation

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Ionization Source: Electrospray Ionization (ESI) in positive or negative mode.

Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or

acetonitrile) and infused directly or via LC-MS.

Data Analysis: The molecular ion peak is analyzed to confirm the mass of Tecarfarin-d4 and

to determine the percentage of deuterium incorporation by comparing the isotopic

distribution with the theoretical pattern. Liquid chromatography techniques coupled with

mass spectrometry are considered the gold standard for accurately determining plasma

concentrations of anticoagulants.[5]

Clinical Trial Overview
Tecarfarin has undergone several clinical trials to evaluate its safety and efficacy.[1][4][6] The

Phase 2/3 EMBRACE-AC trial compared Tecarfarin to warfarin in 607 patients.[4] While the

primary endpoint of Time in Therapeutic Range (TTR) was not statistically superior to well-

managed warfarin, Tecarfarin demonstrated a favorable safety profile with a low incidence of

major bleeding and no thrombotic events.[4][6]

EMBRACE-AC Trial Endpoints

607 Patients Randomization

Tecarfarin Arm

Warfarin Arm

Primary: TTR

Secondary: Safety
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Figure 3: Simplified workflow of the EMBRACE-AC clinical trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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